Cas no 263387-96-8 (1-Naphthalenecarboxylic acid, 3-cyano-2-methoxy-, methyl ester)
263387-96-8 structure
Product Name:1-Naphthalenecarboxylic acid, 3-cyano-2-methoxy-, methyl ester
CAS No:263387-96-8
MF:C14H11NO3
MW:241.242043733597
CID:1430467
PubChem ID:11746770
Update Time:2025-04-20
1-Naphthalenecarboxylic acid, 3-cyano-2-methoxy-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1-Naphthalenecarboxylic acid, 3-cyano-2-methoxy-, methyl ester
- methyl 2-methoxy-3-cyano-1-naphthoate
- methyl 3-cyano-2-methoxynaphthalene-1-carboxylate
- DB-297874
- SCHEMBL6229441
- methyl 3-cyano-2-methoxy-1-naphthoate
- FLGRJTLHLVSFHJ-UHFFFAOYSA-N
- DTXSID40471790
- 263387-96-8
-
- Inchi: 1S/C14H11NO3/c1-17-13-10(8-15)7-9-5-3-4-6-11(9)12(13)14(16)18-2/h3-7H,1-2H3
- InChI Key: FLGRJTLHLVSFHJ-UHFFFAOYSA-N
- SMILES: O(C)C1=C(C#N)C=C2C=CC=CC2=C1C(=O)OC
Computed Properties
- Exact Mass: 241.07389321g/mol
- Monoisotopic Mass: 241.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 359
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 59.3Ų
1-Naphthalenecarboxylic acid, 3-cyano-2-methoxy-, methyl ester Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
263387-96-8 (1-Naphthalenecarboxylic acid, 3-cyano-2-methoxy-, methyl ester) Related Products
- 40757-12-8(Methyl 5-cyano-2-methoxybenzoate)
- 318528-53-9(Benzoic acid,3-cyano-4-ethoxy-, methyl ester)
- 406938-72-5(Methyl 3-cyano-2-methoxybenzoate)
- 25978-74-9(Methyl 3-cyano-4-methoxybenzoate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk